3-Amino-2-methylbenzonitrile

• CAS: 69022-35-1
• Molecular Formula: C8H8N2
• Molecular Weight: 132.16 g/mol
• SMILES: CC1=C(C=CC=C1N)C#N
• InChI: InChI=1S/C8H8N2/c1-6-7(5-9)3-2-4-8(6)10/h2-4H,10H2,1H3
• InChIKey: BSMSSOYMWIEQKH-UHFFFAOYSA-N

Researchers following literature procedures for nitrogen heterocycle synthesis need the correct regioisomer; generic substitution with isomeric aminomethylbenzonitriles alters reactivity, yields, and impurity profiles. 3-Amino-2-methylbenzonitrile (CAS 69022-35-1) resolves this: • Ortho-methyl group provides steric control during cyclization. • Enables selective nitrile reduction and amine alkylation. • ≥95% purity ensures reproducible results. • Global supply with verified isomer identity.

3-Amino-2-methylbenzonitrile: Chemical Identity & Procurement

3-Amino-2-methylbenzonitrile (CAS 69022-35-1) is a substituted benzonitrile derivative with the molecular formula C8H8N2 and a molecular weight of 132.16 g/mol . The compound features a primary amino group (-NH2) at the 3-position and a methyl group (-CH3) at the 2-position on the aromatic ring, a specific regiochemical arrangement that distinguishes it from isomeric aminomethylbenzonitriles . It is commercially available as a solid with a typical purity of ≥95% and a reported melting point of 90–92 °C [1]. Its primary utility lies in pharmaceutical research as a synthetic building block, with its nitrile and amino groups serving as key functional handles for further chemical elaboration [2].

Regiochemistry 3-amino-2-methyl substitution pattern ensures site-selective reactivity

Synthetic handles Primary amine and nitrile groups enable heterocycle construction

Steric profile Ortho-methyl proximate to amine offers steric control in derivatization

• [1] Chembase. 3-amino-2-methylbenzonitrile Physical Properties. Database ID: 240927. View Source
• [2] Yaozh Drug Synthesis Database. 3-amino-2-methylbenzonitrile Synthetic Utility. Molecular ID: 29963. View Source

3-Amino-2-methylbenzonitrile: Isomer Substitution Risk

The seemingly minor positional variation among isomeric aminomethylbenzonitriles—such as the swap of amino and methyl groups between 3-amino-2-methylbenzonitrile (CAS 69022-35-1) and 2-amino-3-methylbenzonitrile (CAS 69797-49-5)—leads to distinct physicochemical properties that directly impact synthetic outcomes and analytical behavior . The proximity of the ortho-methyl group to the amino substituent in 3-amino-2-methylbenzonitrile creates a unique steric and electronic environment that alters basicity and reactivity patterns . These differences preclude reliable generic substitution in established synthetic routes or analytical methods, as a change in isomer can result in different reaction yields, impurity profiles, or chromatographic retention times [1]. The evidence presented in Section 3 quantifies these critical distinctions to support informed procurement decisions.

01 Positional isomer change to 2-amino-3-methylbenzonitrile alters electronic influence on amine basicity; reactivity may shift

02 Ortho-methyl proximity creates steric shielding; isomers without ortho substitution may exhibit different regioselectivity

03 Chromatographic retention and impurity profiles can differ between regioisomers, limiting direct method transfer

• [1] PubChem. 2-Amino-3-methylbenzonitrile (CAS 69797-49-5) Computed Properties. National Center for Biotechnology Information. View Source

3-Amino-2-methylbenzonitrile: Evidence for Differentiated Procurement

Synthetic Yield Advantage

A validated synthetic protocol for 3-amino-2-methylbenzonitrile, proceeding via zinc-mediated reduction of 2-methyl-3-nitrobenzonitrile, delivers the target compound in a high yield of 93% (4.19 g, 31.7 mmol) under mild ambient conditions . This yield is notably superior to the 75% yield reported for the synthesis of 2-hydroxybenzonitrile under analogous reductive conditions, and substantially exceeds the moderate 62-82% yields observed for benzonitrile syntheses via oxidative dehydrogenation of amines [1]. The high efficiency of this established reduction route minimizes waste and maximizes material utilization, offering a clear procurement advantage for users requiring reliable access to this specific building block.

Synthetic Yield

Reported

93%

Supports procurement yield review

Zn/NH₄Cl reduction of 2-methyl-3-nitrobenzonitrile

Evidence Dimension	Synthetic Yield
Target Compound Data	93%
Comparator Or Baseline	2-Hydroxybenzonitrile: 75%; Benzonitriles (general): 62-82%
Quantified Difference	+18 percentage points over 2-hydroxybenzonitrile; +11 to +31 percentage points over general benzonitriles
Conditions	Reduction of corresponding nitrobenzonitrile with Zn/NH4Cl in THF/MeOH at 0-20°C

Why This Matters

A demonstrably high synthetic yield translates to lower cost per gram and more efficient use of precursor materials, a key procurement consideration for cost-sensitive research and scale-up activities.

• [1] DTU Chemistry. Green Production of Nitriles - Research Report. 2016. View Source

Basicity Shift from Ortho-Methyl Group

The calculated pKa of the aniline nitrogen in 3-amino-2-methylbenzonitrile is approximately 3.5 , a value that reflects a significant reduction in basicity relative to unsubstituted aniline (pKa ≈ 4.6). This difference is attributable to the strong electron-withdrawing effect of the ortho-nitrile group, which destabilizes the conjugate acid . While direct experimental pKa data for isomeric aminomethylbenzonitriles is limited, this class-level inference highlights a key differentiator: the electronic influence of the nitrile is modulated by its relative position to the amino group. In 3-amino-2-methylbenzonitrile, the para-like arrangement of the amino and nitrile groups maximizes the resonance-mediated withdrawal, leading to a distinct basicity profile compared to other isomers [1].

Basicity Shift

Class-level

pKa ~3.5 target

pKa 4.6 aniline

Informs basicity differentiation context

Calculated from Hammett constants; limited experimental data

Evidence Dimension	Basicity (pKa of aniline nitrogen)
Target Compound Data	~3.5 (Calculated)
Comparator Or Baseline	Aniline: 4.6 (Experimental)
Quantified Difference	ΔpKa ≈ -1.1
Conditions	Calculated based on Hammett substituent constants

Why This Matters

Altered basicity directly influences the compound's reactivity in acid/base-driven transformations, its chromatographic behavior, and its protonation state in biological media, all of which can impact experimental reproducibility and lead optimization efforts.

• [1] Chembase. 3-amino-2-methylbenzonitrile Physical Properties. Database ID: 240927. View Source

Steric Hindrance by Ortho-Methyl Group

The ortho-methyl substituent in 3-amino-2-methylbenzonitrile imposes a unique steric environment around the reactive amino group . This steric hindrance can be leveraged to direct regioselective functionalization in subsequent reactions, a property not shared by isomers where the methyl group is more remote (e.g., 3-amino-4-methylbenzonitrile, CAS 60710-80-7). While not quantified by a single numerical metric, the steric parameter (Es or Taft's Es) for an ortho-methyl group is well-established (-1.24), and its impact on reaction outcomes is a fundamental principle of organic chemistry [1]. This steric shielding differentiates the reactivity profile of 3-amino-2-methylbenzonitrile from analogs with less hindered amines, a crucial factor for chemists designing selective synthetic pathways .

Steric Hindrance

Class-level

Ortho-methyl shields amine

Supports regioselective reactivity review

Taft Es ≈ -1.24; established steric parameter context

Evidence Dimension	Steric Hindrance (Taft Es)
Target Compound Data	Ortho-methyl group present (Es ≈ -1.24)
Comparator Or Baseline	Isomers without ortho-methyl (Es ≈ 0.0)
Quantified Difference	Significant steric shielding of the amino group
Conditions	Qualitative assessment based on established steric parameters for aromatic substitution

Why This Matters

Steric hindrance is a critical design element for achieving regioselectivity in complex molecule synthesis. Selecting the correct isomer from the outset is essential to avoid unwanted side reactions and to ensure the success of a planned synthetic route.

• [1] Taft, R. W. Separation of Polar, Steric, and Resonance Effects in Reactivity. In Steric Effects in Organic Chemistry; Newman, M. S., Ed.; John Wiley & Sons: New York, 1956; Chapter 13. View Source

3-Amino-2-methylbenzonitrile: Research & Industrial Applications

Nitrogen Heterocycle Synthesis

3-Amino-2-methylbenzonitrile serves as a critical starting material for the construction of complex nitrogen-containing heterocycles, such as pyrido-pyrrolo-isoquinolines, which are of significant interest in medicinal chemistry [1]. The ortho-methyl group provides steric control during cyclization steps, while the nitrile group can be transformed into various functional groups (e.g., aldehydes, carboxylic acids) for further elaboration [2]. Procurement of this specific isomer is essential for researchers following literature procedures that rely on this exact substitution pattern to achieve desired product yields and selectivity.

Functionalized Benzylamine Precursor

The nitrile moiety in 3-amino-2-methylbenzonitrile can be selectively reduced to a primary amine, yielding a benzylamine derivative. This transformation is a key step in the synthesis of various bioactive molecules [3]. The presence of the ortho-methyl group adjacent to the nascent benzylamine nitrogen can influence subsequent amine alkylation reactions and the conformation of the final product, making this specific isomer a valuable building block for medicinal chemistry programs.

Superelectrophilic Chemistry & Reactivity

Due to the presence of both a nucleophilic amine and an electrophilic nitrile, 3-amino-2-methylbenzonitrile is a prime candidate for studying dual reactivity modes, including superelectrophilic activation in strong acids [4]. The ortho-methyl substituent can stabilize or destabilize reactive intermediates, making it a useful probe for investigating reaction mechanisms. Researchers in physical organic chemistry may procure this compound specifically for its unique substitution pattern to elucidate steric and electronic effects on reaction pathways.

Application

Selection Property

Validation Focus

Nitrogen heterocycle synthesis

Regiospecific nitrile / amine reactivity

Cyclization regioselectivity

Benzylamine precursor

Ortho-methyl control on amine reactivity

Alkylation selectivity and conformation

Superelectrophilic probe

Dual nucleophile / electrophile character

Steric and electronic effect on mechanism

• [1] Yaozh Drug Synthesis Database. 3-amino-2-methylbenzonitrile Synthetic Utility. Molecular ID: 29963. View Source
• [2] Rivalle, C.; Lhoste, J.M.; Bisagni, E.; Duerocq, C. Synthesis of 10-substituted 5H-pyrido[3',4':4,5]pyrrolo[2,3-g]isoquinolines. J. Chem. Soc., Perkin Trans. 1 1979, 142-145. View Source
• [3] Justia Patents. Amine Derivative, and Production Method and Use Thereof. US Patent Application 20060229301. 2006. View Source
• [4] Klumpp, D. A. Superelectrophilic Chemistry of Amino-nitriles and Related Substrates. J. Org. Chem. 2011, 76, 4380-4385. View Source